Cas no 54221-73-7 (4-chloro-3H-imidazo4,5-cpyridin-2-ol)

• Product Name: 4-chloro-3H-imidazo4,5-cpyridin-2-ol
• CAS No: 54221-73-7
• MF: C₆H₄ClN₃O
• MW: 169.568459510803
• MDL: MFCD28645819
• CID: 1081412
• PubChem ID: 5425186
• Update Time: 2025-10-29

4-chloro-3H-imidazo4,5-cpyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3H-imidazo[4,5-c]pyridin-2-ol
• 4-chloro-1,3-dihydroimidazo[4,5-c]pyridin-2-one
• 4-Chlor-1,3-dihydro-2H-imidazo<4,5-c>-2-pyridon
• 4-Chlorimidazo-<4,5-c>-2-pyridon
• 4-chloro-1,3-dihydro-2H-imidazo<4,5-c>pyridin-2-one
• 4-chloro-1,3-dihydro-imidazo[4,5-c]pyridin-2-one
• 4-chloro-3H-imidazo4,5-cpyridin-2-ol
• AKOS006323883
• A870522
• EN300-1720630
• SY036665
• MFCD28645819
• AKOS023824599
• CS-0138819
• DA-05054
• DTXSID00419971
• SCHEMBL259548
• 4-Chloro-2-hydroxy-1H-imidazo[4,5-c]pyridine
• AC7888
• 2H-Imidazo[4,5-c]pyridin-2-one, 4-chloro-1,3-dihydro-
• AKOS024054966
• 4-chloro-1,3-dihydro-2H-Imidazo[4,5-c]pyridin-2-one
• AS-79280
• KLECYJVFQWNFGY-UHFFFAOYSA-N
• 54221-73-7
• AF-399/07817032

• MDL： MFCD28645819
• Inchi： 1S/C6H4ClN3O/c7-5-4-3(1-2-8-5)9-6(11)10-4/h1-2H,(H2,9,10,11)
• InChI Key： KLECYJVFQWNFGY-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CN=1)NC(N2)=O

Computed Properties

• Exact Mass: 169.00400
• Monoisotopic Mass: 169.0042895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 181°C at 760 mmHg
• Flash Point: 63.3°C
• Refractive Index: 1.611
• PSA: 61.80000
• LogP: 1.31690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridinones

Additional information on 4-chloro-3H-imidazo4,5-cpyridin-2-ol

Exploring the Properties and Applications of 4-Chloro-3H-imidazo[4,5-c]pyridin-2-ol (CAS No. 54221-73-7)

4-Chloro-3H-imidazo[4,5-c]pyridin-2-ol (CAS No. 54221-73-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique imidazo[4,5-c]pyridine core, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, especially in drug discovery and material science.

The chemical structure of 4-chloro-3H-imidazo[4,5-c]pyridin-2-ol features a fused imidazole and pyridine ring system, which is known for its electron-rich properties. This structural motif is often exploited in the design of small-molecule inhibitors and catalytic agents. Recent studies highlight its role in modulating enzyme activity, making it a valuable scaffold for developing therapeutics targeting metabolic disorders and inflammatory diseases.

One of the most searched questions related to this compound is: "What are the synthetic routes for 4-chloro-3H-imidazo[4,5-c]pyridin-2-ol?" The synthesis typically involves multi-step reactions, starting from commercially available pyridine derivatives. Key steps include halogenation, cyclization, and functional group modifications. Researchers often optimize these processes to improve yield and purity, addressing another common query: "How to purify 4-chloro-3H-imidazo[4,5-c]pyridin-2-ol?" Techniques like recrystallization and column chromatography are widely employed.

In the pharmaceutical industry, 4-chloro-3H-imidazo[4,5-c]pyridin-2-ol is explored for its potential in kinase inhibition, a hot topic in cancer research. Kinases play a critical role in cell signaling, and their dysregulation is linked to various cancers. This compound's ability to interact with kinase binding pockets makes it a promising candidate for targeted therapy. Additionally, its derivatives are being studied for antimicrobial properties, aligning with the growing demand for novel antibiotics amid rising antibiotic resistance.

Another trending application of 4-chloro-3H-imidazo[4,5-c]pyridin-2-ol is in material science. Its conjugated system and ability to form coordination complexes with metals are leveraged in designing organic semiconductors and photocatalysts. These materials are crucial for developing energy-efficient devices, such as organic light-emitting diodes (OLEDs) and solar cells, which are highly searched topics in sustainable technology.

From a commercial perspective, the demand for 4-chloro-3H-imidazo[4,5-c]pyridin-2-ol is driven by its versatility. Suppliers and manufacturers frequently address queries like "Where to buy 4-chloro-3H-imidazo[4,5-c]pyridin-2-ol?" and "What is the price of CAS 54221-73-7?" The compound is available through specialized chemical vendors, with pricing influenced by purity, quantity, and market dynamics. Quality control is paramount, as impurities can affect downstream applications.

Safety and handling of 4-chloro-3H-imidazo[4,5-c]pyridin-2-ol are also frequently searched topics. While not classified as a hazardous material, standard laboratory precautions—such as wearing gloves and working in a fume hood—are recommended. Researchers often ask: "Is 4-chloro-3H-imidazo[4,5-c]pyridin-2-ol stable under ambient conditions?" The compound is generally stable when stored in a cool, dry place, away from light and moisture.

In summary, 4-chloro-3H-imidazo[4,5-c]pyridin-2-ol (CAS No. 54221-73-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it a valuable tool for researchers addressing global challenges in health and sustainability. As interest in imidazo[4,5-c]pyridine derivatives grows, this compound will likely remain a focal point in scientific and industrial advancements.